Cas no 131245-23-3 (Phenol, 3,5-dinitro-4-[2-(3-nitrophenoxy)ethoxy]-)

• Product Name: Phenol, 3,5-dinitro-4-[2-(3-nitrophenoxy)ethoxy]-
• CAS No: 131245-23-3
• MF: C₁₄H₁₁N₃O₉
• MW: 365.251843690872
• CID: 1227635
• Update Time: 2024-08-03

Phenol, 3,5-dinitro-4-[2-(3-nitrophenoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-dinitro-4-[2-(3-nitrophenoxy)ethoxy]-

• Inchi： 1S/C14H11N3O9/c18-10-7-12(16(21)22)14(13(8-10)17(23)24)26-5-4-25-11-3-1-2-9(6-11)15(19)20/h1-3,6-8,18H,4-5H2
• InChI Key： LXRNLKGSUFMNAI-UHFFFAOYSA-N
• SMILES： C1(O)=CC([N+]([O-])=O)=C(OCCOC2=CC=CC([N+]([O-])=O)=C2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 365.04953

Experimental Properties

• Density: 1.572±0.06 g/cm3(Predicted)
• Melting Point: 190-193 °C(Solv: ethanol (64-17-5))
• Boiling Point: 633.2±55.0 °C(Predicted)
• PSA: 168.11
• pka: 6.93±0.10(Predicted)